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Compound of Interest

Compound Name: N-(2-Methoxyethyl)ethylamine

Cat. No.: B1581336 Get Quote

An In-Depth Technical Guide to the Physical Properties of N-(2-Methoxyethyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-Methoxyethyl)ethylamine, with the CAS number 34322-82-2, is a secondary amine that

serves as a valuable building block in organic synthesis.[1] Its bifunctional nature, containing

both a secondary amine and an ether linkage, makes it a versatile reagent for introducing the

N-(2-methoxyethyl)ethyl moiety into more complex molecular structures.[1] This guide provides

a comprehensive overview of the key physical properties of N-(2-Methoxyethyl)ethylamine,

detailed experimental protocols for their determination, and essential safety information,

tailored for professionals in research and drug development.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of N-(2-Methoxyethyl)ethylamine are

crucial for its application in synthetic chemistry. These properties dictate the conditions required

for reactions, purification, and storage. A summary of these properties is presented below.
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Property Value Source(s)

Molecular Formula C₅H₁₃NO [2][3][4]

Molecular Weight 103.17 g/mol [3][4]

Appearance
Colorless to almost colorless

clear liquid
[3][5]

Boiling Point 116 °C [2][4][5]

Density 0.83 g/cm³ [2][5]

Refractive Index 1.4040 - 1.4070 [2][5]

Flash Point 28 °C

Purity >97.0% (GC) [3]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of chemical

identity. For N-(2-Methoxyethyl)ethylamine, various spectroscopic data are available.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectral data for N-(2-
Methoxyethyl)ethylamine is available and can be used to confirm its molecular structure.[6]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental in chemical research. The

following section details standardized, self-validating protocols for measuring the key physical

constants of N-(2-Methoxyethyl)ethylamine.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point is a critical indicator of a liquid's purity. The micro-reflux method is suitable

when only a small sample volume is available. The principle relies on observing the

temperature at which the liquid and its vapor are in equilibrium at a given pressure.[7]
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Methodology:

Sample Preparation: Place approximately 0.5 mL of N-(2-Methoxyethyl)ethylamine into a

small test tube.

Apparatus Setup: Add a small magnetic stir bar for smooth boiling. Clamp the test tube in a

heating block or oil bath.

Thermometer Placement: Position a thermometer so that the bulb is just above the liquid's

surface to measure the vapor temperature.

Heating: Begin heating and stirring gently.

Observation: Observe the refluxing liquid, visible as a ring of condensing vapor on the test

tube walls.[8] The temperature should stabilize at this point.

Data Recording: The stable temperature reading is the boiling point of the liquid.[8]

Apparatus Setup

Experimental Procedure

1. Add 0.5 mL of sample and stir bar to test tube.
2. Clamp in heating block.

3. Position thermometer above liquid.

Start Heating & Stirring Observe Reflux Ring
Gentle Heat

Temperature Stabilizes
Equilibrium

Record Boiling Pointcluster_setup

Click to download full resolution via product page

Workflow for Boiling Point Determination

Determination of Density
Density is a fundamental physical property defined as mass per unit volume. A straightforward

and accurate method involves weighing a precisely measured volume of the liquid.[9][10]
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Methodology:

Weigh Empty Cylinder: Place a clean, dry 10 mL graduated cylinder on an electronic balance

and tare it to zero.

Measure Volume: Carefully add approximately 5-10 mL of N-(2-Methoxyethyl)ethylamine to

the graduated cylinder. Record the exact volume, reading from the bottom of the meniscus.

Weigh Filled Cylinder: Place the graduated cylinder with the liquid back on the balance and

record the mass.

Calculation: Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).

Repeatability: For enhanced accuracy, repeat the measurement two more times and

calculate the average density.[10]
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Weigh Dry Graduated Cylinder
(Tare to Zero)

Add Known Volume of Liquid
(Record V)

Weigh Graduated Cylinder with Liquid
(Record m)

Calculate Density
(ρ = m/V)

Repeat 2x for Average

Next Trial

End

Finalize
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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